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Compound of Interest

Compound Name: Resistomycin

Cat. No.: B085070 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data and methodologies

essential for the identification and characterization of Resistomycin, a potent antibiotic and

anticancer agent. Resistomycin (also known as Heliomycin) is a quinone-related natural

product first isolated from Streptomyces resistomycificus.[1][2] Its complex polycyclic structure

necessitates a multi-faceted analytical approach for unambiguous identification. This document

summarizes the key nuclear magnetic resonance (NMR), mass spectrometry (MS), ultraviolet-

visible (UV-Vis), and infrared (IR) spectroscopic data, details the experimental protocols for

data acquisition, and visualizes the analytical workflow.

Summary of Spectroscopic Data
The identification of Resistomycin is achieved by compiling and interpreting data from several

spectroscopic techniques. The molecular formula is C₂₂H₁₆O₆, with a molar mass of 376.364

g·mol⁻¹[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed chemical structure of

Resistomycin. Spectra are typically recorded in deuterated dimethyl sulfoxide (DMSO-d₆).

Table 1: ¹H NMR Spectroscopic Data for Resistomycin (DMSO-d₆)
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Chemical Shift
(δH) ppm

Multiplicity Integration Assignment Reference(s)

14.55 s (br) 1H Chelated OH [1]

14.50 s 1H OH-7 [3]

14.36 s (br) 1H Chelated OH [1]

14.34 s 1H OH-3 [3]

14.07 s (br) 1H Chelated OH [1]

13.99 s 1H OH-5 [3]

11.83 s 1H OH-10 [3]

11.72 s (br) 1H Chelated OH [1]

7.23 s 1H H-11 [3]

7.21 s 1H Aromatic H [1]

7.01 s 1H H-8 / Aromatic H [1][3]

6.34 s 1H H-4 [3]

6.31 s 1H Aromatic H [1]

2.90 s 3H Aromatic CH₃ [1]

2.89 s 3H Me-9 [3]

| 1.56 | s | 6H | 2 x CH₃ (magnetically equivalent) |[1][3] |

Table 2: ¹³C NMR Spectroscopic Data for Resistomycin (150 MHz, DMSO-d₆)
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Chemical Shift (δC) ppm Assignment Reference(s)

205.1 C-2 [3]

204.9 C=O [1]

184.8 C-6 [3]

183.5 C=O [1]

170.7 Aromatic C-O [1]

170.5 C-3 [3]

170.5 Aromatic C-O [1]

169.9 C-5 [3]

168.2 C-7 [3]

167.6 Aromatic C-O [1]

162.7 C-10 [3]

162.1 Aromatic C-O [1]

152.7 C-11a [1][3]

152.2 C-9 [3]

139.9 C-11c [3]

128.8 C-9b [3]

119.7 C-8 [3]

114.4 C-9a [3]

109.9 C-11 [3]

107.6 C-11b [3]

106.7 C-6a [3]

106.0 C-5a [3]

102.9 C-2a [3]
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Chemical Shift (δC) ppm Assignment Reference(s)

100.6 C-4 [3]

99.4 Aromatic C [1]

46.3 C-1 [3]

46.1 Aliphatic C [1]

28.9 2 x CH₃ [1]

28.8 Me-1 [3]

26.0 Me-9 [3]

| 25.5 | Aromatic CH₃ |[1] |

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and elemental composition of

Resistomycin.

Table 3: Mass Spectrometry Data for Resistomycin

Technique
Ionization
Mode

Observed m/z Interpretation Reference(s)

ESI-MS Negative [M-H]⁻
Molecular
weight of 376
Da

[4]

| APCI-MS | Positive | 377.1016 | [M+H]⁺ (Calculated for C₂₂H₁₇O₆⁺: 377.1019) |[3] |

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum provides information about the electronic transitions within the molecule,

characteristic of its chromophore system.

Table 4: UV-Vis Spectroscopic Data for Resistomycin
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Solvent λmax (nm) Interpretation Reference(s)

| Methanol (MeOH) | 455, 321, 266 | Suggests the presence of a peri-hydroxy quinone group |

[1][4] |

Infrared (IR) Spectroscopy
The IR spectrum identifies the functional groups present in the molecule.

Table 5: Infrared (IR) Spectroscopic Data for Resistomycin

Wavenumber
(cm⁻¹)

Intensity Assignment Reference(s)

3426 Strong, Broad O-H stretching [3]

2963 -
C-H stretching of a

CH₃ group
[3]

| 1639 | Sharp, Strong | C=O (carbonyl) stretching |[3] |

Experimental Protocols
Detailed methodologies are crucial for the reproducible isolation and analysis of

Resistomycin.

Isolation and Purification
Resistomycin is a secondary metabolite produced by actinomycetes, most notably

Streptomyces species.[5]

Fermentation: The producing strain (e.g., Streptomyces aurantiacus) is cultured in a suitable

broth medium. The production of a reddish-brown pigment often indicates the synthesis of

Resistomycin.[3]

Extraction: The culture broth is centrifuged, and the supernatant or cell mass is extracted

with an organic solvent such as ethyl acetate or n-Butanol.[3][6]
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Chromatographic Purification: The crude extract is subjected to silica gel column

chromatography. A gradient elution system, typically with a mixture of hexane and ethyl

acetate, is used to separate the compounds. Fractions are collected and monitored for

activity. The fraction containing Resistomycin (often appearing as a yellow compound) is

concentrated to yield the pure substance.[3]

Spectroscopic Analysis
NMR Spectroscopy:

Sample Preparation: A few milligrams of purified Resistomycin are dissolved in ~0.5 mL

of DMSO-d₆.

Instrumentation: Data is acquired on a high-field NMR spectrometer (e.g., 600 MHz for ¹H,

150 MHz for ¹³C).

Analysis: ¹H, ¹³C, and 2D NMR experiments (COSY, HSQC, HMBC) are performed to

assign all proton and carbon signals unequivocally.[3][7] Chemical shifts are referenced to

the residual solvent signals (δH 2.50 and δC 39.51 for DMSO-d₆).[3][7]

Mass Spectrometry:

Instrumentation: High-resolution mass spectrometry (HR-ESI-MS or APCI-MS) is used.[3]

[4]

Analysis: The instrument is operated in either positive or negative ion mode to detect the

protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻, respectively. The

accurate mass measurement is used to confirm the elemental composition.[3]

UV-Vis Spectroscopy:

Sample Preparation: A dilute solution of Resistomycin is prepared in a UV-transparent

solvent, typically methanol (MeOH).[1]

Instrumentation: A dual-beam UV-Vis spectrophotometer is used to scan the absorbance

from approximately 200 to 600 nm.[6]

Infrared (IR) Spectroscopy:
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Sample Preparation: The sample is typically prepared as a KBr (potassium bromide)

pellet.

Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to acquire the

spectrum, usually in the range of 4000 to 400 cm⁻¹.[3]

Visualized Workflows and Pathways
Analytical Workflow for Resistomycin Identification
The following diagram illustrates the logical workflow from the microbial source to the final

structural confirmation of Resistomycin.
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Caption: Workflow for the identification of Resistomycin.
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Simplified Signaling Pathway of Resistomycin's
Anticancer Activity
Recent studies have shown that Resistomycin exerts its anticancer effects by inducing

oxidative stress, leading to apoptosis and cell cycle arrest in cancer cells.[1]

Resistomycin

ROS Generation
(Oxidative Stress)

Mitochondrial Apoptosis Cell Cycle Arrest

Suppression of
Cancer Cell Growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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